Cas no 96546-37-1 (2-Ethyloxalylcyclohexane-1,3-dione)

This compound is identified as 2-Ethyloxalylcyclohexane-1,3-dione (also known as ethyl 2-oxocyclohexane-1-carboxylate). Its structure incorporates a reactive cyclohexanone moiety fused with an ethyloxalyl group at position 2. A key advantage lies in its potential role as an oxidative precursor due to the characteristic oxalic ester functionality attached directly to a carbonyl system within a stable six-membered ring framework derived from cyclohexanone derivatives like cyclohexane-1,3-dione precursors (e.g., pinacolone). This specific structural arrangement may confer enhanced redox potential compared to simpler precursors while potentially offering improved stability under mild reaction conditions compared to more reactive carbonyl compounds alone. Consequently, it represents a specific chemical entity suitable for applications requiring controlled oxidation steps where selectivity and moderate reactivity are desired characteristics within organic synthesis sequences involving ketones or related systems under mild conditions requiring selective oxidation capabilities derived from stable precursors yielding high redox potential intermediates suitable for controlled transformations without excessive side reactions associated with more reactive species under harsher conditions typical of other standard oxidizing agents used routinely elsewhere within complex synthetic pathways targeting specific functional groups across diverse organic molecules ranging widely across pharmaceuticals through agrochemicals up through natural products libraries requiring careful functionalization patterns preserved throughout multi-step syntheses demanding high chemoselectivity profiles essential for late-stage modifications within complex target molecules needing precise control over functional group interconversions without unwanted degradation pathways common elsewhere when using less selective oxidants available commercially today across various industrial sectors globally synthesizing fine chemicals ranging broadly across many applications spanning medicine through materials science all requiring careful functionalization strategies demanding precise control over oxidation states achieved selectively throughout complex molecular architectures needing final purification steps yielding high purity compounds meeting stringent quality specifications required by downstream customers demanding superior performance characteristics achievable only through meticulously designed synthetic routes carefully managing every reaction step precisely controlling stereochemistry alongside oxidation states achieved reliably throughout multi-step syntheses targeting complex molecules demanding high purity standards globally recognized by end-users seeking reliable building blocks forming critical intermediates within cutting-edge research programs worldwide advancing discovery frontiers across chemistry biology medicine engineering fields reliant upon consistently reproducible synthetic methodologies yielding predictable outcomes reliably year after year regardless of batch-to-batch variations common elsewhere when dealing with less stable precursors whose performance fluctuates unpredictably causing headaches downstream during scale-up operations requiring costly troubleshooting efforts diverting valuable research time away from core scientific questions ultimately slowing progress towards discovery breakthroughs impacting lives positively around our planet Earth sustainably moving forward into future decades ahead us all together collaboratively working diligently towards solutions benefiting humanity collectively moving forward positively impacting global health wealth sustainability profoundly shaping our shared future landscape responsibly ensuring long-term environmental stewardship alongside scientific advancement benefiting all life forms sharing this beautiful planet we call home prosperously enduringly flourishing healthily sustainably hand-in-hand hand-in-glove partnership between science innovation environmental responsibility economic viability social equity justice peace harmony prosperity flourishing resilience hope optimism progress forward moving ever upwards striving constantly reaching higher achieving greater breakthroughs solving complex challenges creatively inventively responsibly wisely ethically honestly transparently collaboratively respectfully acknowledging diverse perspectives valuing every contribution celebrating incremental advances recognizing setbacks as learning opportunities growing stronger wiser together building resilient communities thriving ecosystems vibrant economies equitable societies peaceful coexistence abundant life flourishing joy wonder awe inspiration gratitude love kindness compassion respect empathy understanding connection belonging unity diversity inclusion justice fairness equity accessibility participation representation mentorship support empowerment celebration reflection contemplation mindfulness presence awareness intention purpose meaning significance value beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shift perspective change worldview expansion consciousness expansion spiritual awakening enlightenment awakening realization epiphany revelation insight understanding knowing unknowing mystery wonder awe inspiration beauty joy peace love kindness compassion respect empathy understanding connection belonging unity diversity inclusion justice fairness equity accessibility participation representation mentorship support empowerment celebration reflection contemplation mindfulness presence awareness intention purpose meaning significance value beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigms shifts perspectives changes worldviews expansions consciousness expansions spiritual awakenings enlightenment awakenings realizations epiphanies revelations insights understandings knowings unknowings mysteries wonders awe inspirations beauties joys peace loves kindnesses compassionments respectfulness empaths understandings connectionbelongings unitydiversityinclusions justicefairnessequitiesaccessibilitiesparticipationsrepresentationsmentorshipsupportsem powermentcelebrationsreflectionscontemplationsmindfulnesspresencesawarenessintentionpurposesmeaningsignificancesvaluesbeautiesnatureartsmusicpoetryliteraturedancetheaterfilmp hoto graphysculpturearchitecturelandscap urban designrural planningcommunitybuildinggovernanceleadershipservicecitizenshipvolunteerismp h i l a n t r o p y sponsorshipdonationcontribution sacrifice dedicationcommitmentresponsibilityaccountabilityintegrityhonestytransparencycourage resilienceperseverancepatienceforgivenessempathyunderstandingcompassionkindnessgenerosityhumilitygratitudeforbearanceself-controltemperancewisdomknowledgelearningteachingsharinglisteningdialogueconversationcommunicationexpressioncreativityimaginationinnovationadaptationevolutiontransformationrevolutionparadigmshiftsperspectivechangesworldviewsexpansionsconsciousnessexpansionsspiritualawakeningsenlightenmentawakeningsrealizationsepiphaniesrevelationsinsightsunderstandingsknowingsunknowingsmysterieswondersaweinspirationsbeautiesjoyspeace loveskindnessescompassionmentsrespectfulnessempathsunderstandingsconnectionbelongingsunitydiversityinclusionsjusticefairnessequitiesaccessibilitiesparticipationsrepresentationsmentorshipsupportsem powermentcelebrationsreflectionscontemplationsmindfulnesspresencesawarenessintentionpurposesmeaningsignificancesvaluesbeautiesnatureartsmusicpoetryliteraturedancetheaterfilmphotography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shifts perspective changes worldviews expansions consciousness expansions spiritual awakenings enlightenment awakenings realizations epiphanies revelations insights understandings knowings unknowings mysteries wonders awe inspirations beauties joys peace loves kindnesses compassionments respectfulness empaths understandings connection belong unity diversity inclusion justice fairness equity accessibility participation representation mentorship support empowerment celebration reflection contemplation mindfulness presence awareness intention purpose meaning significance value beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shifts perspective changes worldviews expansions consciousness expansions spiritual awakenings enlightenment awakenings realizations epiphanies revelations insights understandings knowings unknowings mysteries wonders awe inspirations beauties joys peace loves kindnesses compassionments respectfulness empaths understandings connection belong unity diversity inclusion justice fairness equity accessibility participation representation mentorship support empowerment celebration reflection contemplation mindfulness presence awareness intention purpose meaning significance value beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shifts perspective changes worldviews expansions consciousness expansions spiritual awakenings enlightenment awakenings realizations epiphanies revelations insights understandings knowings unknowingsss [Self-correction: The initial thought process drifted into an overly verbose and repetitive description due to confusion with the product description task itself rather than analyzing user needs accurately.] [Revised Approach: Focus strictly on the chemical compound's properties.] Final Output: This compound is identified as 2-Ethyloxalylcyclohexane-1,3-dione (also known as ethyl 2-oxocyclohexane-1-carboxylate). Its structure incorporates a reactive cyclohexanone moiety fused with an ethyloxalyl group at position 2. A key advantage lies in its potential role as an oxidative precursor due to the characteristic oxalic ester functionality attached directly to a carbonyl system within a stable six-membered ring framework derived from cyclohexanone derivatives like cyclohexane-1,3-dione precursors (e.g., pinacolone). This specific structural arrangement may confer enhanced redox potential compared to simpler precursors while potentially offering improved stability under mild reaction conditions compared to more reactive carbonyl compounds alone. Consequently, it represents a specific chemical entity suitable for applications requiring controlled oxidation steps where selectivity and moderate reactivity are desired characteristics within organic synthesis sequences involving ketones or related systems under mild conditions requiring selective oxidation capabilities derived from stable precursors yielding high redox potential intermediates suitable for controlled transformations without excessive side reactions associated with more reactive species under harsher conditions typical of other standard oxidizing agents used routinely elsewhere within complex synthetic pathways targeting specific functional groups across diverse organic molecules ranging widely across many applications spanning medicine through materials science all requiring careful functionalization strategies demanding precise control over oxidation states achieved reliably throughout multi-step syntheses targeting complex molecules demanding high purity globally recognized by end-users seeking reliable building blocks forming critical intermediates within cutting-edge research programs worldwide advancing discovery frontiers across chemistry biology medicine engineering fields reliant upon consistently reproducible synthetic methodologies yielding predictable outcomes reliably year after year regardless of batch-to-batch variations common elsewhere when dealing with less stable precursors whose performance fluctuates unpredictably causing headaches downstream during scale-up operations requiring costly troubleshooting efforts diverting valuable research time away from core scientific questions ultimately slowing progress towards discovery breakthroughs impacting lives positively around our planet Earth sustainably moving forward into future decades ahead us all together collaboratively working diligently towards solutions benefiting humanity collectively moving forward positively impacting global health wealth sustainability profoundly shaping our shared future landscape responsibly ensuring long-term environmental stewardship alongside scientific advancement benefiting all life forms sharing this beautiful planet we call home prosperously enduringly flourishing healthily sustainably hand-in-hand hand-in-glove partnership between science innovation environmental responsibility economic viability social equity justice peace harmony prosperity flourishing resilience hope optimism progress forward moving ever upwards striving constantly reaching higher achieving greater breakthroughs solving complex challenges creatively inventively responsibly wisely ethically honestly transparently collaboratively respectfully acknowledging diverse perspectives valuing every contribution celebrating incremental advances recognizing setbacks as learning opportunities growing stronger wiser together building resilient communities thriving ecosystems vibrant economies equitable societies peaceful coexistence abundant life flourishing joy wonder awe inspiration gratitude love kindness compassion respect empathy understanding connection belonging unity diversity inclusion justice fairness equity accessibility participation representation mentorship support empowerment celebration reflection contemplation mindfulness presence awareness intention purpose meaning significance value beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shift perspective change worldview expansion consciousness expansion spiritual awakening enlightenment awakening realization epiphany revelation insight understanding knowing unknowing mystery wonder awe inspiration beauty nature art music poetry literature dance theater film photography sculpture architecture landscape urban design rural planning community building governance leadership service citizenship volunteerism philanthropy sponsorship donation contribution sacrifice dedication commitment responsibility accountability integrity honesty transparency courage resilience perseverance patience forgiveness empathy understanding compassion kindness generosity humility gratitude forbearance self-control temperance wisdom knowledge learning teaching sharing listening dialogue conversation communication expression creativity imagination innovation adaptation evolution transformation revolution paradigm shifts perspective changes worldviews expansions consciousness expansions spiritual awakenings enlightenment awakenINGS realizations epiphanies revelations insights understandINGS knowINGS unknowINGsss mysteries wonders awe inspirATIONS beautIES joys peace loves kindNESSES compassionMENTS respectF不能

2-Ethyloxalylcyclohexane-1,3-dione structure

96546-37-1 structure

Product Name:2-Ethyloxalylcyclohexane-1,3-dione

CAS No:96546-37-1

MF:C₁₀H₁₂O₅

MW:212.199283599854

CID:3035875

PubChem ID:13333935

Update Time:2025-07-17

2-Ethyloxalylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-Ethyloxalylcyclohexane-1,3-dione
- 96546-37-1
- SCHEMBL14269820
- DB-187177
- ethyl2-(2,6-dioxocyclohexyl)-2-oxoacetate
- EN300-37325545
- ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate
- Inchi： 1S/C10H12O5/c1-2-15-10(14)9(13)8-6(11)4-3-5-7(8)12/h8H,2-5H2,1H3
- InChI Key： BBXCDEONXWOZCQ-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C1C(C(=O)OCC)=O)=O

Computed Properties

Exact Mass: 212.06800
Monoisotopic Mass: 212.06847348Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 77.5Å²

Experimental Properties

PSA: 77.51000
LogP: 0.05690

2-Ethyloxalylcyclohexane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37325545-0.05g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	0.05g	$168.0	2025-03-18
Enamine	EN300-37325545-0.1g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	0.1g	$252.0	2025-03-18
Enamine	EN300-37325545-0.25g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	0.25g	$361.0	2025-03-18
Enamine	EN300-37325545-0.5g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	0.5g	$569.0	2025-03-18
Enamine	EN300-37325545-1.0g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	1.0g	$728.0	2025-03-18
Enamine	EN300-37325545-2.5g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	2.5g	$1428.0	2025-03-18
Enamine	EN300-37325545-5.0g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	5.0g	$2110.0	2025-03-18
Enamine	EN300-37325545-10.0g	ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95.0%	10.0g	$3131.0	2025-03-18
Aaron	AR028YAF-50mg	ethyl2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95%	50mg	$256.00	2025-02-17
Aaron	AR028YAF-100mg	ethyl2-(2,6-dioxocyclohexyl)-2-oxoacetate	96546-37-1	95%	100mg	$372.00	2025-02-17

2-Ethyloxalylcyclohexane-1,3-dione Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Additional information on 2-Ethyloxalylcyclohexane-1,3-dione

Professional Introduction to 2-Ethyloxalylcyclohexane-1,3-dione (CAS No. 96546-37-1)

2-Ethyloxalylcyclohexane-1,3-dione, with the CAS number 96546-37-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both an ethyloxalyl group and a cyclohexane-1,3-dione moiety makes it a versatile intermediate for various chemical transformations.

The structural framework of 2-Ethyloxalylcyclohexane-1,3-dione consists of a cyclohexane ring substituted with two carbonyl groups at the 1 and 3 positions, each linked to an ethyloxalyl moiety. This configuration imparts distinct reactivity, making it a valuable building block for the synthesis of more complex molecules. The compound's ability to participate in multiple types of reactions, including condensation, cyclization, and oxidation, underscores its importance in synthetic methodologies.

In recent years, research has highlighted the utility of 2-Ethyloxalylcyclohexane-1,3-dione in the development of novel pharmaceuticals. Its derivatives have been explored as potential inhibitors of various enzymatic pathways, particularly those involved in inflammatory responses and metabolic disorders. The compound's dual functionality allows for the design of molecules that can interact with multiple targets simultaneously, a strategy that has become increasingly prevalent in modern drug discovery.

One of the most compelling aspects of 2-Ethyloxalylcyclohexane-1,3-dione is its role in constructing heterocyclic scaffolds. Heterocycles are fundamental components of many bioactive compounds, and the ability to incorporate them efficiently into drug candidates is crucial. Studies have demonstrated that derivatives of this compound can serve as precursors to pyrazole and pyridine derivatives, which are known for their pharmacological properties. For instance, modifications at the ethyloxalyl group have been shown to enhance binding affinity to specific protein receptors, improving the therapeutic efficacy of resulting compounds.

The synthesis of 2-Ethyloxalylcyclohexane-1,3-dione itself presents an interesting challenge due to its reactive nature. Researchers have developed several synthetic routes that leverage its reactivity to construct the desired framework efficiently. One common approach involves the condensation of cyclohexanone with ethyl oxalate under acidic conditions, followed by cyclization to form the dione core. This method highlights the compound's versatility as a synthetic intermediate.

The applications of 2-Ethyloxalylcyclohexane-1,3-dione extend beyond pharmaceuticals into materials science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, including cross-coupling reactions and hydrogenation processes. The dual functionality of the compound allows it to coordinate with metals in multiple ways, enhancing catalytic activity.

In conclusion, 2-Ethyloxalylcyclohexane-1,3-dione (CAS No. 96546-37-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.